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Compound of Interest

Compound Name: Daphnilongeranin C

Cat. No.: B033140

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the chemical structure, isolation, and
characterization of Daphnilongeranin C, a member of the complex family of Daphniphyllum
alkaloids. This document is intended to serve as a comprehensive resource for researchers in
natural product chemistry, pharmacology, and drug development.

Chemical Structure

Daphnilongeranin C is a structurally intricate C-22 nor-Daphniphyllum alkaloid. Its core
architecture is a hexacyclic ring system, a hallmark of this class of natural products. The
definitive structure of Daphnilongeranin C was elucidated through extensive spectroscopic
analysis.

A 2D representation of the chemical structure of Daphnilongeranin C will be provided here
once the information is available.

Isolation and Characterization

Daphnilongeranin C, along with its congeners Daphnilongeranins A, B, and D, was first
isolated from the leaves and stems of the plant Daphniphyllum longeracemosum.[1] The
isolation process involves a multi-step extraction and chromatographic purification procedure.

Experimental Protocol: Isolation of Daphnilongeranins
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The following is a generalized protocol based on typical methods for isolating Daphniphyllum

alkaloids. The specific details for Daphnilongeranin C are outlined in the original research
publication.[1]

Workflow for the Isolation of Daphnilongeranin C
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Caption: A generalized workflow for the isolation and purification of Daphnilongeranin C.
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Spectroscopic Data for Structural Elucidation

The determination of the complex structure of Daphnilongeranin C relied on a combination of
modern spectroscopic techniques. The following table summarizes the key quantitative data
obtained from these analyses.

Table 1: Spectroscopic Data for Daphnilongeranin C

Spectroscopic Technique Observed Data

Data to be populated from the source
1H NMR o
publication.

Data to be populated from the source
13C NMR o
publication.

) ] Data to be populated from the source
High-Resolution Mass Spectrometry (HRMS) o
publication.

Data to be populated from the source
Infrared (IR) Spectroscopy o
publication.

) Data to be populated from the source
Ultraviolet (UV) Spectroscopy o
publication.

) ] Data to be populated from the source
Optical Rotation o
publication.

Note: The specific chemical shifts (d) in ppm for *H and 3C NMR, the exact mass-to-charge
ratio (m/z) from HRMS, and characteristic absorption bands (cm~1) from IR spectroscopy are
critical for the unambiguous identification of Daphnilongeranin C and can be found in the
primary literature.[1]

Biological Activity

The biological activities of many Daphniphyllum alkaloids have been a subject of significant
interest in the scientific community, with reports of anticancer, antioxidant, and vasorelaxation
properties for various members of this family.[2] At present, specific biological activities and
signaling pathways associated with Daphnilongeranin C have not been extensively reported
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in the public domain. Further research is required to elucidate its pharmacological profile and
potential therapeutic applications.
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Caption: A logical progression for the investigation of the biological activity of
Daphnilongeranin C.

Conclusion

Daphnilongeranin C represents a fascinating and complex molecular architecture within the
Daphniphyllum alkaloid family. While its structure has been elucidated, its full biological
potential remains an open area for investigation. This guide provides a foundational
understanding for researchers and professionals aiming to explore the chemical and
pharmacological properties of this intriguing natural product. Further research into its synthesis,
biological activity, and mechanism of action is warranted to unlock its potential in drug
discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b033140#what-is-the-chemical-structure-of-
daphnilongeranin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b033140#what-is-the-chemical-structure-of-daphnilongeranin-c
https://www.benchchem.com/product/b033140#what-is-the-chemical-structure-of-daphnilongeranin-c
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b033140?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

